Cas no 5001-37-6 (Butanoic acid,2-[[(1-methylethylidene)amino]oxy]-)

• Product Name: Butanoic acid,2-[[(1-methylethylidene)amino]oxy]-
• CAS No: 5001-37-6
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 384707
• PubChem ID: 254272
• Update Time: 2025-04-19

Butanoic acid,2-[[(1-methylethylidene)amino]oxy]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[[(1-methylethylidene)amino]oxy]-
• 2-(propan-2-ylideneamino)oxybutanoic acid
• 2-[(propan-2-ylideneamino)oxy]butanoic acid
• 2-{[(1-methylethylidene)amino]oxy}-butanoic acid
• AC1L5PVX
• AC1Q5STP
• AG-K-77149
• AR-1D6332
• CTK4J1960
• NCIOpen2_000829
• NSC78396
• NSC 78396
• AKOS024331709
• 5001-37-6
• 2-ISOPROPYLIDENEAMINOOXY-BUTYRIC ACID
• Butyric acid, 2-[(isopropylideneamino)oxy]-
• DTXSID00291815
• NSC-78396
• SCHEMBL15631239

• Inchi： 1S/C7H13NO3/c1-4-6(7(9)10)11-8-5(2)3/h6H,4H2,1-3H3,(H,9,10)
• InChI Key： BGKAMYFJKFYFAJ-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)CC)/N=C(\C)/C

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89
• LogP: 1.26200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates